Cas no 2172211-90-2 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid
• CAS No: 2172211-90-2
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6452567
• PubChem ID: 165546472
• Update Time: 2025-11-01

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}-2,2-dimethylpropanoic acid
• EN300-1518658
• 2172211-90-2

• Inchi： 1S/C27H25IN2O5/c1-27(2,25(32)33)15-29-24(31)16-11-17(28)13-18(12-16)30-26(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23H,14-15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PBXPWDBWRVLNRP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(NCC(C(=O)O)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid

Comprehensive Analysis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid (CAS No. 2172211-90-2)

The compound 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid (CAS No. 2172211-90-2) is a highly specialized peptide synthesis intermediate with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring an Fmoc-protected amino group and an iodophenyl moiety, makes it invaluable for solid-phase peptide synthesis (SPPS) and cross-coupling reactions. Researchers are increasingly exploring its utility in targeted drug delivery and proteomics studies, aligning with current trends in precision medicine and biomarker discovery.

One of the most searched questions regarding this compound is: "What is the role of Fmoc in peptide synthesis?" The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for amines during stepwise peptide assembly. Its popularity stems from its orthogonality to other protecting groups and its cleavage under mild basic conditions, which minimizes side reactions. The incorporation of an iodine atom in this molecule further enables palladium-catalyzed transformations, such as Sonogashira or Suzuki couplings, making it a versatile building block for structure-activity relationship (SAR) studies.

Recent advancements in click chemistry and bioorthogonal reactions have amplified interest in CAS 2172211-90-2. The compound's iodophenylformamido segment allows for efficient bioconjugation with alkynes or azides, addressing the growing demand for site-specific protein modification techniques. This aligns with Google Trends data showing rising searches for "bioconjugation methods 2023" and "peptide-drug conjugates." Moreover, its 2,2-dimethylpropanoic acid tail enhances stability against metabolic degradation – a critical feature for therapeutic peptide design.

From a structural perspective, the sterically hindered dimethyl groups in 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid confer remarkable resistance to enzymatic hydrolysis, a property highly sought after in oral peptide drug development. Pharmaceutical companies are actively investigating similar compounds to overcome the bioavailability challenges of traditional peptides, as evidenced by patent filings related to "modified peptide analogs" and "metabolically stable linkers."

The synthesis and applications of this compound frequently appear in discussions about next-generation therapeutics. Its multifunctional design allows simultaneous peptide chain elongation (via Fmoc deprotection) and subsequent ligand attachment (through iodoaryl reactivity), answering the industry's need for modular synthetic platforms. Laboratory protocols often highlight its use in preparing peptide-based imaging probes, particularly for PET tracer development where the iodine atom can serve as a placeholder for radioactive isotopes.

Quality control of CAS 2172211-90-2 typically involves HPLC-MS analysis to verify the integrity of both the Fmoc protecting group and the iodophenyl functionality. Storage recommendations emphasize protection from light (due to the iodoarene moiety) and anhydrous conditions to prevent premature Fmoc deprotection. These handling precautions are frequently queried in scientific forums, with variations like "stability of Fmoc-amino acids" and "iodinated compound storage" appearing in search analytics.

In the context of green chemistry initiatives, researchers are exploring solvent systems that minimize waste during the use of this compound. The atom economy of its cross-coupling reactions and the potential for catalytic recycling of the iodine group make it relevant to discussions about environmentally friendly peptide synthesis. This connects with broader industry movements toward sustainable pharmaceutical manufacturing, a topic generating substantial online engagement.

Future research directions for 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}-2,2-dimethylpropanoic acid may focus on its application in DNA-encoded libraries (DELs) for drug discovery or as a scaffold for multivalent peptide constructs. Its dual functionality positions it well for developing heterobifunctional linkers – a rapidly growing niche in bioconjugate vaccines and antibody-drug conjugates (ADCs). These applications respond to trending searches about "novel drug linker technologies" and "peptide-based vaccines."